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Compound of Interest

Compound Name: ONO 207

Cat. No.: B15569404 Get Quote

A definitive identification of the chemical substance "ONO 207" cannot be established based on

available information. As a result, specific and safe disposal procedures cannot be provided.

Extensive searches for "ONO 207" did not yield a unique chemical entity with this identifier. The

term "207" appeared in various contexts, including as part of product codes, trade names, or

physical property data, but not as a distinct chemical name in the format typically used for the

"ONO" series of compounds. For instance, search results referenced "Sika® Primer-207"[1], a

product named "Xcide 207" which is a chemical mixture[2], and various other "Ono" research

chemicals with different numerical designations such as ONO-AE3-208 and Ono-9780307[3].

Providing disposal guidance without a precise chemical identity would be highly irresponsible

and could pose a significant safety risk to researchers, scientists, and drug development

professionals. The handling and disposal of chemical waste are strictly regulated and depend

on the specific physical, chemical, and toxicological properties of the substance in question.

Recommendations for Researchers, Scientists, and Drug Development Professionals:

To ensure the safe disposal of the substance in your possession, it is imperative to:

Verify the Chemical Identity: Carefully check the manufacturer's label on the container for the

exact chemical name, Chemical Abstracts Service (CAS) number, or product code.

Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for the

safe handling, storage, and disposal of a chemical. If you do not have the SDS, contact the
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manufacturer or supplier to obtain a copy. The SDS will provide specific instructions under

the "Disposal considerations" section.

Contact Your Institution's Environmental Health and Safety (EHS) Office: Your EHS

department is the definitive resource for guidance on chemical waste disposal procedures at

your facility. They will be familiar with local, state, and federal regulations.

The commitment to laboratory safety and proper chemical handling necessitates precise

identification of all substances. Without this, providing procedural guidance would be contrary

to the core principles of ensuring a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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